Cas no 4223-43-2 (9b,10a-Androst-4-en-3-one, 6b,17b-dihydroxy-, 17-acetate (8CI))

9b,10a-Androst-4-en-3-one, 6b,17b-dihydroxy-, 17-acetate (8CI) structure
4223-43-2 structure
Product Name:9b,10a-Androst-4-en-3-one, 6b,17b-dihydroxy-, 17-acetate (8CI)
CAS No:4223-43-2
MF:C21H30O4
MW:346.460506916046
CID:325081
PubChem ID:57358096
Update Time:2025-04-19

9b,10a-Androst-4-en-3-one, 6b,17b-dihydroxy-, 17-acetate (8CI) Chemical and Physical Properties

Names and Identifiers

    • 9b,10a-Androst-4-en-3-one, 6b,17b-dihydroxy-, 17-acetate (8CI)
    • 17β-Acetoxy 6β-Hydroxy Testosterone
    • 17B-ACETOXY-6B-HYDROXY-TESTOSTERONE
    • 17ß-ACETOXY 6ß-HYDROXY TESTOSTERONE
    • [(6R,8R,9R,10S,13S,14S,17S)-6-hydroxy-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl] acetate
    • 17b-Acetoxy 6b-Hydroxy Testosterone
    • 4223-43-2
    • AKOS030253170
    • Inchi: 1S/C21H30O4/c1-12(22)25-19-5-4-15-14-11-18(24)17-10-13(23)6-8-20(17,2)16(14)7-9-21(15,19)3/h10,14-16,18-19,24H,4-9,11H2,1-3H3/t14-,15-,16+,18+,19-,20-,21-/m0/s1
    • InChI Key: UKUUABXIPHZRPY-MKIDGPAKSA-N
    • SMILES: O(C(C)=O)[C@H]1CC[C@H]2[C@@H]3C[C@H](C4=CC(CC[C@@]4(C)[C@@H]3CC[C@@]21C)=O)O

Computed Properties

  • Exact Mass: 346.21400
  • Monoisotopic Mass: 346.21440943g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 638
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • PSA: 63.60000
  • LogP: 3.42080
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